Hydron;2,2,2-trifluoroacetate Hydron;2,2,2-trifluoroacetate Trifluoroacetic acid, also known as trifluoroacetate or trifluoressigsaeure, belongs to the class of organic compounds known as alpha-halocarboxylic acids. These are carboxylic acids containing a halogen atom bonded to the alpha carbon atom. Trifluoroacetic acid exists as a liquid, slightly soluble (in water), and an extremely strong acidic compound (based on its pKa). Trifluoroacetic acid has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Trifluoroacetic acid participates in a number of enzymatic reactions. In particular, trifluoroacetic acid can be biosynthesized from acetic acid. Trifluoroacetic acid is also a parent compound for other transformation products, including but not limited to, trifluoroacetyl chloride, N-methyl-N-(trimethylsilyl)trifluoroacetamide, and N, O-bis(trimethylsilyl)trifluoroacetamide.
Trifluoroacetic acid appears as a colorless fuming liquid with a pungent odor. Soluble in water and denser than water. Corrosive to skin, eyes and mucous membranes. Used to make other chemicals and as a solvent.
Trifluoroacetic acid is a monocarboxylic acid that is the trifluoro derivative of acetic acid. It has a role as a reagent and a human xenobiotic metabolite. It derives from an acetic acid. It is a conjugate acid of a trifluoroacetate.
Brand Name: Vulcanchem
CAS No.: 76-05-1
VCID: VC0043106
InChI: InChI=1S/C2HF3O2/c3-2(4,5)1(6)7/h(H,6,7)
SMILES: [H+].C(=O)(C(F)(F)F)[O-]
Molecular Formula: C2HF3O2
CF3COOH
C2HF3O2
Molecular Weight: 114.02 g/mol

Hydron;2,2,2-trifluoroacetate

CAS No.: 76-05-1

Reference Standards

VCID: VC0043106

Molecular Formula: C2HF3O2
CF3COOH
C2HF3O2

Molecular Weight: 114.02 g/mol

Hydron;2,2,2-trifluoroacetate - 76-05-1

CAS No. 76-05-1
Product Name Hydron;2,2,2-trifluoroacetate
Molecular Formula C2HF3O2
CF3COOH
C2HF3O2
Molecular Weight 114.02 g/mol
IUPAC Name hydron;2,2,2-trifluoroacetate
Standard InChI InChI=1S/C2HF3O2/c3-2(4,5)1(6)7/h(H,6,7)
Standard InChIKey DTQVDTLACAAQTR-UHFFFAOYSA-N
SMILES [H+].C(=O)(C(F)(F)F)[O-]
Canonical SMILES [H+].C(=O)(C(F)(F)F)[O-]
Boiling Point 73.0 °C
72.4 °C
72.4°C
72 °C
Colorform Liquid
Colorless, fuming liquid; hygroscopic
Density 1.531 at 20 °C
Relative density (water = 1): 1.5
Melting Point -15.2 °C
-15.4 °C
-15.4°C
-15 °C
Physical Description Trifluoroacetic acid appears as a colorless fuming liquid with a pungent odor. Soluble in water and denser than water. Corrosive to skin, eyes and mucous membranes. Used to make other chemicals and as a solvent.
Liquid
FUMING COLOURLESS LIQUID WITH PUNGENT ODOUR.
Description Trifluoroacetic acid, also known as trifluoroacetate or trifluoressigsaeure, belongs to the class of organic compounds known as alpha-halocarboxylic acids. These are carboxylic acids containing a halogen atom bonded to the alpha carbon atom. Trifluoroacetic acid exists as a liquid, slightly soluble (in water), and an extremely strong acidic compound (based on its pKa). Trifluoroacetic acid has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Trifluoroacetic acid participates in a number of enzymatic reactions. In particular, trifluoroacetic acid can be biosynthesized from acetic acid. Trifluoroacetic acid is also a parent compound for other transformation products, including but not limited to, trifluoroacetyl chloride, N-methyl-N-(trimethylsilyl)trifluoroacetamide, and N, O-bis(trimethylsilyl)trifluoroacetamide.
Trifluoroacetic acid appears as a colorless fuming liquid with a pungent odor. Soluble in water and denser than water. Corrosive to skin, eyes and mucous membranes. Used to make other chemicals and as a solvent.
Trifluoroacetic acid is a monocarboxylic acid that is the trifluoro derivative of acetic acid. It has a role as a reagent and a human xenobiotic metabolite. It derives from an acetic acid. It is a conjugate acid of a trifluoroacetate.
Solubility 8.77 M
Miscible with ether, acetone, ethanol, benzene, carbon tetrachloride, hexane.
In water, miscible at 20 °C
1000 mg/mL at 20 °C
Solubility in water, g/100ml at 20 °C: 100 (very good)
Synonyms Acid, Trifluoroacetic
Cesium Trifluoroacetate
Trifluoroacetate
Trifluoroacetate, Cesium
Trifluoroacetic Acid
Vapor Density Relative vapor density (air = 1): 3.9
Vapor Pressure 110.00 mmHg
1.10X10+2 mm Hg at 25 °C (est)
Vapor pressure, kPa at 20 °C: 11
PubChem Compound 23138861
Last Modified Nov 12 2021
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